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Compound of Interest

Compound Name: 4-Chlorophenylurea

Cat. No.: B2797432 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This

guide provides essential, step-by-step procedures for the proper disposal of 4-
Chlorophenylurea, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal protocol, it is imperative to consult the specific Safety Data Sheet

(SDS) for 4-Chlorophenylurea. This compound is classified as harmful if swallowed and is

very toxic to aquatic life with long-lasting effects[1]. It can also cause skin and eye irritation, and

may lead to an allergic skin reaction or respiratory irritation[2].

Personal Protective Equipment (PPE): When handling 4-Chlorophenylurea, the following PPE

is mandatory:

Eye Protection: Chemical safety goggles or a face shield that complies with OSHA’s eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166[3].

Hand Protection: Wear appropriate chemical-resistant gloves, such as nitrile or neoprene, to

prevent skin exposure[3][4].

Body Protection: A fully buttoned laboratory coat is required to protect against skin contact.
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Engineering Controls: All handling of 4-Chlorophenylurea and its waste should be conducted

in a well-ventilated area, preferably within a certified chemical fume hood to avoid dust

formation and inhalation.

Step-by-Step Disposal Protocol
Under no circumstances should 4-Chlorophenylurea or its containers be disposed of down the

drain or in regular trash. This chemical waste is regulated and must be disposed of through a

licensed hazardous waste program.

Step 1: Waste Collection and Segregation

Designated Waste Container: All solid waste of 4-Chlorophenylurea, including

contaminated items like weighing paper, gloves, and pipette tips, must be collected in a

designated, leak-proof, and clearly labeled hazardous waste container.

Segregation: As a halogenated organic compound, 4-Chlorophenylurea waste should be

segregated from non-halogenated organic waste to prevent complications and increased

costs in the disposal process. It should also be kept separate from aqueous, acidic, or basic

waste.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and

"Halogenated Organic Waste." The label should also list the full chemical name, "4-
Chlorophenylurea," and its approximate concentration.

Step 2: Waste Storage

Satellite Accumulation Area (SAA): The sealed waste container should be stored in a

designated SAA within the laboratory, such as in a fume hood or a ventilated cabinet.

Container Integrity: Keep the container tightly closed except when adding waste to it. Ensure

the container does not exceed 90% of its capacity.

Step 3: Final Disposal

Professional Collection: Arrange for the collection of the full waste container through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous
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waste disposal contractor.

Spill Management: In the event of a small spill, use an inert absorbent material like

vermiculite or sand to contain the substance. Carefully sweep or scoop the material into a

designated hazardous waste container. The spill area should then be decontaminated with

an appropriate solvent, and all cleaning materials collected as hazardous waste. Report any

spills to your laboratory supervisor and EHS office.

Hazard and Safety Data Summary
The following table summarizes key hazard and safety information for 4-Chlorophenylurea.

Hazard Classification GHS Hazard Statement
Precautionary Statement

(Disposal)

Acute Toxicity, Oral H302: Harmful if swallowed

P501: Dispose of

contents/container to an

approved waste disposal plant.

Skin Corrosion/Irritation H315: Causes skin irritation
P264: Wash skin thoroughly

after handling.

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
Wear eye protection.

Skin Sensitization
H317: May cause an allergic

skin reaction
Wear protective gloves.

Aquatic Toxicity (Acute &

Chronic)

H410: Very toxic to aquatic life

with long lasting effects

P273: Avoid release to the

environment.

Disposal Workflow
The logical flow for the proper disposal of 4-Chlorophenylurea is illustrated below.
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Start: 4-Chlorophenylurea Waste Generation

Wear Full PPE
(Goggles, Gloves, Lab Coat)

Collect Solid Waste in
Designated Container

Is waste halogenated?

Segregate as
'Halogenated Organic Waste'

Yes

Label Container:
'Hazardous Waste'

'Halogenated Organic Waste'
'4-Chlorophenylurea'

Store Sealed Container
in Satellite Accumulation Area

Contact EHS or Licensed
Contractor for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 4-Chlorophenylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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